Cas no 1805470-60-3 (Methyl 5-(difluoromethyl)-2-methyl-3-nitropyridine-4-acetate)

Methyl 5-(difluoromethyl)-2-methyl-3-nitropyridine-4-acetate is a fluorinated pyridine derivative with notable utility in pharmaceutical and agrochemical research. Its structure, featuring a difluoromethyl group and a nitro substituent, enhances reactivity and selectivity in synthetic applications. The ester functionality at the 4-position offers versatility for further derivatization, making it a valuable intermediate in the development of bioactive compounds. The presence of fluorine atoms contributes to improved metabolic stability and binding affinity in target molecules. This compound is particularly useful in the synthesis of heterocyclic frameworks, where its electron-withdrawing groups facilitate controlled transformations. High purity and consistent quality ensure reliable performance in complex synthetic pathways.

Methyl 5-(difluoromethyl)-2-methyl-3-nitropyridine-4-acetate structure

1805470-60-3 structure

Product Name:Methyl 5-(difluoromethyl)-2-methyl-3-nitropyridine-4-acetate

CAS No:1805470-60-3

MF:C₁₀H₁₀F₂N₂O₄

MW:260.194209575653

CID:4803773

Update Time:2025-05-21

Methyl 5-(difluoromethyl)-2-methyl-3-nitropyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

- Methyl 5-(difluoromethyl)-2-methyl-3-nitropyridine-4-acetate
- Inchi： 1S/C10H10F2N2O4/c1-5-9(14(16)17)6(3-8(15)18-2)7(4-13-5)10(11)12/h4,10H,3H2,1-2H3
- InChI Key： YEEZRAVPTCNTSB-UHFFFAOYSA-N
- SMILES： FC(C1=CN=C(C)C(=C1CC(=O)OC)[N+](=O)[O-])F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 322
XLogP3: 1.5
Topological Polar Surface Area: 85

Methyl 5-(difluoromethyl)-2-methyl-3-nitropyridine-4-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029017827-250mg	Methyl 5-(difluoromethyl)-2-methyl-3-nitropyridine-4-acetate	1805470-60-3	95%	250mg	$1,019.20	2022-04-01
Alichem	A029017827-500mg	Methyl 5-(difluoromethyl)-2-methyl-3-nitropyridine-4-acetate	1805470-60-3	95%	500mg	$1,701.85	2022-04-01
Alichem	A029017827-1g	Methyl 5-(difluoromethyl)-2-methyl-3-nitropyridine-4-acetate	1805470-60-3	95%	1g	$2,779.20	2022-04-01

Methyl 5-(difluoromethyl)-2-methyl-3-nitropyridine-4-acetate Related Literature

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Additional information on Methyl 5-(difluoromethyl)-2-methyl-3-nitropyridine-4-acetate

Methyl 5-(difluoromethyl)-2-methyl-3-nitropyridine-4-acetate: A Comprehensive Overview

Methyl 5-(difluoromethyl)-2-methyl-3-nitropyridine-4-acetate, identified by the CAS number 1805470-60-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a methyl group, a difluoromethyl group, and a nitro group, along with an acetate ester moiety. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound for various applications.

The synthesis of Methyl 5-(difluoromethyl)-2-methyl-3-nitropyridine-4-acetate involves a series of well-controlled organic reactions. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity. Researchers have explored various routes, including nucleophilic aromatic substitution and Friedel-Crafts acylation, to optimize the synthesis process. These studies have not only improved the yield but also provided deeper insights into the reactivity of the pyridine ring under different reaction conditions.

The physical properties of Methyl 5-(difluoromethyl)-2-methyl-3-nitropyridine-4-acetate are well-documented. It exists as a crystalline solid with a melting point of approximately 125°C and a boiling point around 300°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum reveals strong absorption bands in the visible region, which are attributed to the conjugated system within the molecule.

Recent studies have highlighted the potential applications of Methyl 5-(difluoromethyl)-2-methyl-3-nitropyridine-4-acetate in the field of materials science. Due to its electron-withdrawing groups, this compound has shown promise as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The nitro group, in particular, plays a crucial role in modulating the electronic properties of these materials, making them suitable for applications in gas storage and catalysis.

In addition to its materials science applications, Methyl 5-(difluoromethyl)-2-methyl-3-nitropyridine-4-acetate has also been investigated for its biological activity. Preliminary assays have demonstrated moderate antibacterial and antifungal properties, suggesting its potential use in pharmaceutical applications. Researchers are currently exploring its mechanism of action and evaluating its toxicity profile to determine its suitability for further development.

The environmental impact of Methyl 5-(difluoromethyl)-2-methyl-3-nitropyridine-4-acetate has also been a topic of recent research. Studies have shown that the compound undergoes biodegradation under aerobic conditions, with a half-life of approximately 10 days in aqueous environments. Its low bioaccumulation potential makes it less likely to pose significant risks to aquatic ecosystems, although further studies are needed to confirm these findings.

In conclusion, Methyl 5-(difluoromethy